Cas no 38451-07-9 (1,2-Hydrazinedicarbothioamide,N1,N2-diethyl-)

1,2-Hydrazinedicarbothioamide,N1,N2-diethyl- structure
38451-07-9 structure
Product Name:1,2-Hydrazinedicarbothioamide,N1,N2-diethyl-
CAS No:38451-07-9
MF:C6H14N4S2
MW:206.332157611847
CID:319930
PubChem ID:3500055
Update Time:2025-04-19

1,2-Hydrazinedicarbothioamide,N1,N2-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Hydrazinedicarbothioamide,N1,N2-diethyl-
    • 1-ethyl-3-(ethylcarbamothioylamino)thiourea
    • 1,6-diethyl-2,5-dithiobiurea
    • hydrazine-N,N'-bis-carbothioic acid bis-ethylamide
    • Hydrazin-N,N'-bis-thiocarbonsaeure-bis-aethylamid
    • PPMXYSSOKOGTBT-UHFFFAOYSA-N
    • N,N'-diethylhydrazine-1,2-dicarbothioamide
    • NSC-72660
    • 1,2-hydrazinedicarbothioamide, N1,N2-diethyl-
    • DTXSID20393082
    • NSC72660
    • 38451-07-9
    • Inchi: 1S/C6H14N4S2/c1-3-7-5(11)9-10-6(12)8-4-2/h3-4H2,1-2H3,(H2,7,9,11)(H2,8,10,12)
    • InChI Key: PPMXYSSOKOGTBT-UHFFFAOYSA-N
    • SMILES: S=C(NNC(NCC)=S)NCC

Computed Properties

  • Exact Mass: 206.06600
  • Monoisotopic Mass: 206.065988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.193
  • Boiling Point: 277.5°C at 760 mmHg
  • Flash Point: 121.6°C
  • Refractive Index: 1.596
  • PSA: 112.30000
  • LogP: 1.43300
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